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Compound of Interest
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Cat. No.: B1195284

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinyltriacetoxysilane (VTAS), with the chemical formula C8H1206Si, is a bifunctional
organosilane compound featuring a vinyl group and three acetoxy groups.[1] This unique
structure allows it to act as a versatile crosslinking agent and adhesion promoter in a variety of
applications, including the synthesis of silicone sealants and the surface modification of
materials.[2] Its high reactivity, particularly its sensitivity to moisture, necessitates a thorough
understanding of its properties and strict adherence to safety protocols to ensure the well-being
of laboratory personnel and the integrity of experimental outcomes.[1][3]

This technical guide provides an in-depth overview of the safety precautions, handling
guidelines, and emergency procedures for Vinyltriacetoxysilane, tailored for professionals in
research and development.

Physicochemical and Toxicological Properties

A comprehensive understanding of the physical, chemical, and toxicological properties of
Vinyltriacetoxysilane is fundamental to its safe handling.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of
Vinyltriacetoxysilane. It is important to note that some variations in reported values exist in

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1195284?utm_src=pdf-interest
https://www.benchchem.com/product/b1195284?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyltriacetoxysilane
https://ntrl.ntis.gov/NTRL/dashboard/searchResults/titleDetail/OTS0200051.xhtml
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyltriacetoxysilane
https://www.drugfuture.com/toxic/q126-q197.html
https://www.benchchem.com/product/b1195284?utm_src=pdf-body
https://www.benchchem.com/product/b1195284?utm_src=pdf-body
https://www.benchchem.com/product/b1195284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

the literature.

Property Value Source(s)

Molecular Formula C8H1206Si [4]

Molecular Weight 232.26 g/mol [4]

CAS Number 4130-08-9 [4]

Appearance Colorless to light yellow liquid [1][5]
Characteristic acetic acid

Odor _ _ [11[5]
(vinegar-like) odor

N ) 112°C at 10 mmHg; 175°C at

Boiling Point [51[6]
10 mmHg

Melting Point 7°C [6]

Flash Point 88°C (190.4°F) [6]

Density 1.167 g/cm3 at 25°C [5]

. Soluble in many organic

Solubility ] [1]
solvents; reacts with water.[1]
Moisture-sensitive; hydrolyzes

Reactivity to form silanols and acetic [1]

acid.[1]

Toxicological Data

Vinyltriacetoxysilane is classified as a corrosive substance that can cause severe skin burns

and eye damage.[7] Inhalation of vapors may lead to irritation of the respiratory tract.[7]

Despite its hazardous nature, specific quantitative toxicity data, such as LD50 and LC50

values, are not readily available in published literature and safety data sheets.
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Toxicity . Classificati
: Species Route Value Source(s)
Endpoint on
Causes
severe skin
Acute Oral _ No data
o Not available Oral ) burns and [8]
Toxicity available
eye damage.
[7]
Causes
severe skin
Acute Dermal ) No data
o Not available Dermal ] burns and [8]
Toxicity available
eye damage.
[7]
May cause
Acute irritation to
) ] ) No data
Inhalation Not available Inhalation ] the [8]
o available )
Toxicity respiratory

tract.[7]

The primary toxicological concern stems from its rapid hydrolysis upon contact with moisture,
releasing acetic acid.[6] This reaction is responsible for the corrosive effects observed upon
skin and eye contact.

Experimental Protocols: Safe Handling and
Procedures

Adherence to meticulous experimental protocols is paramount when working with
Vinyltriacetoxysilane to mitigate risks.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory for all personnel handling
Vinyltriacetoxysilane.

o Eye and Face Protection: Chemical safety goggles in combination with a face shield are
essential to protect against splashes.
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» Skin Protection: A flame-retardant lab coat worn over full-length clothing is required.
Chemical-resistant gloves, such as nitrile or neoprene, must be worn. Gloves should be
inspected for any signs of degradation before and during use and replaced immediately if
compromised.

o Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhalation of vapors. If the concentration of vapors may exceed exposure limits, a NIOSH-
approved respirator with an organic vapor cartridge is necessary.[7]

Laboratory Handling and Storage

Due to its moisture sensitivity, specific precautions must be taken during handling and storage.
e Handling:

o All manipulations of Vinyltriacetoxysilane should be performed in a well-ventilated
chemical fume hood.[7]

o Use only compatible, dry glassware and equipment.

o The use of a Schlenk line or a glove box is recommended for transfers and reactions to
maintain an inert atmosphere (e.g., nitrogen or argon).[9]

o Avoid contact with incompatible materials such as water, strong oxidizing agents, and
strong bases.[7]

o Ground and bond all containers and transfer equipment to prevent static discharge.[3]
o Storage:

o Store in a cool, dry, and well-ventilated area, away from sources of heat, sparks, and open
flames.[3][7]

o Keep containers tightly sealed to prevent moisture ingress.[3][7]

o Store in the original container, preferably under an inert atmosphere.[3]

Spill and Emergency Procedures
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Immediate and appropriate response to a spill is critical to minimize harm.

o Small Spills (in a chemical fume hood):

o Alert personnel in the immediate vicinity.

o Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads).

o Carefully collect the absorbed material into a sealed, labeled container for hazardous
waste disposal.

o Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by soap
and water.

o Large Spills (outside of a chemical fume hood):

[e]

Evacuate the laboratory immediately and alert others.

o

Close the laboratory doors and prevent entry.

[¢]

Contact the institution's Environmental Health and Safety (EHS) department or emergency
response team.

[¢]

Provide the emergency response team with the Safety Data Sheet (SDS) for
Vinyltriacetoxysilane.

First Aid Measures

In the event of exposure, prompt first aid is crucial.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.[7]

o Skin Contact: Immediately remove all contaminated clothing and shoes. Flush the affected
area with large amounts of water for at least 15 minutes. Seek immediate medical attention.

[7]
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« Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[7]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[7]

Fire Fighting Measures

Vinyltriacetoxysilane is a combustible liquid.[7]

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[7]

» Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and
spread the fire.

e Specific Hazards: Upon combustion, hazardous decomposition products such as carbon
oxides and silicon oxides may be formed.[5] Vapors are heavier than air and may travel to a
source of ignition and flash back.[5]

o Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[7]

Waste Disposal

All waste containing Vinyltriacetoxysilane must be treated as hazardous waste.
e Collect all liquid and solid waste in clearly labeled, sealed containers.

» Dispose of the waste through the institution's EHS department in accordance with all local,
state, and federal regulations.

e Do not dispose of Vinyltriacetoxysilane down the drain.

Chemical Reactions and Mechanisms

Understanding the reactivity of Vinyltriacetoxysilane is key to its effective use and safe
handling.
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Hydrolysis

The most significant reaction of Vinyltriacetoxysilane is its hydrolysis in the presence of
water. The three acetoxy groups are sequentially replaced by hydroxyl groups, forming a
vinylsilanetriol and releasing three molecules of acetic acid. This reaction is the basis for its use
as a crosslinking agent in moisture-cured systems.[4]

Hydrolysis Vinylsilanetriol H2C=CH-Si(OH)3
| P
Vinyltriacetoxysilane H2C=CH-Si(OCOCHs3)3
3 CHsCOOH Acetic Acid
3 H20 Water W

Click to download full resolution via product page

Caption: Hydrolysis of Vinyltriacetoxysilane.

Logical Workflows

Visualizing workflows can enhance safety and procedural clarity in the laboratory.

Standard Laboratory Handling Workflow

This diagram outlines the standard procedure for safely handling Vinyltriacetoxysilane in a

laboratory setting.
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@are for Handling VTAS

Don Appropriate PPE
(Goggles, Face Shield, Lab Coat, Gloves)

'

Work in a Certified
Chemical Fume Hood

;

Establish Inert Atmosphere
(if required)

:

Transfer VTAS using
Dry, Compatible Equipment

'

Perform Experiment

;

Collect Waste in
Labeled, Sealed Container

;

Decontaminate Glassware
and Work Area

'

Remove and Dispose of
Contaminated PPE Properly

End of Procedure

Click to download full resolution via product page

Caption: Standard Laboratory Handling Workflow for VTAS.
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Emergency Response Workflow for a Spill

This diagram illustrates the logical steps to take in the event of a Vinyltriacetoxysilane spill.

Assess Spill Size
and Location

Small Large

Large Spill or
Outside Fume Hood

: :

Small Spill in Fume Hood

Alert Nearby Personnel Evacuate the Area
Notify EHS/

Contain with Inert Absorbent
Emergency Response

l ;

Collect Absorbed Material
into Waste Container

| :

Decontaminate Spill Area Professional Cleanup

End of Response

Click to download full resolution via product page

Provide SDS to Responders
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Caption: Emergency Response Workflow for a VTAS Spill.

Conclusion

Vinyltriacetoxysilane is a valuable chemical intermediate for researchers and scientists.
However, its hazardous properties, particularly its corrosivity and moisture sensitivity, demand
rigorous adherence to safety protocols. By understanding its physicochemical properties,
utilizing appropriate personal protective equipment, following established handling and storage
procedures, and being prepared for emergencies, professionals can safely and effectively
utilize this compound in their research and development endeavors. The absence of
comprehensive quantitative toxicity data underscores the importance of treating
Vinyltriacetoxysilane with a high degree of caution and minimizing all potential exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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